![molecular formula C9H6N2O4 B1437914 6-(Furan-2-yl)-2-hydroxypyrimidine-4-carboxylic acid CAS No. 1010897-15-0](/img/structure/B1437914.png)
6-(Furan-2-yl)-2-hydroxypyrimidine-4-carboxylic acid
Overview
Description
Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom . Compounds containing such rings are also referred to as furans .
Synthesis Analysis
Furan platform chemicals (FPCs) can be directly obtained from biomass (furfural and 5-hydroxy-methylfurfural) . The difficulties encountered when a secondary FPC, 2,5-furandicarboxylic acid, moves from the lab to large-scale manufacture are also discussed .
Molecular Structure Analysis
Furan’s behavior is intermediate between that of an enol ether and an aromatic ring. It is dissimilar vs ethers such as tetrahydrofuran. Like enol ethers, 2,5-disubstituted furans are susceptible to hydrolysis to reversibly give 1,4-diketones .
Chemical Reactions Analysis
Suzuki–Miyaura (SM) cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Physical And Chemical Properties Analysis
Furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature. It is soluble in common organic solvents, including alcohol, ether, and acetone, and is slightly soluble in water .
Scientific Research Applications
Biomass Conversion to Furan Derivatives
- Sustainable Polymers and Fuels : Furan derivatives, such as 5-Hydroxymethylfurfural (HMF), have been identified as versatile platform chemicals for converting plant biomass into valuable products. This transformation is pivotal for producing sustainable polymers, functional materials, and alternative fuels, potentially replacing non-renewable hydrocarbon sources. The synthesis from plant feedstocks and the application in creating monomers, polymers, and various other chemicals are significant areas of research, aiming to extend the use of HMF derivatives in the chemical industry (Chernyshev, Kravchenko, & Ananikov, 2017).
Medicinal Chemistry
- Bioactive Molecules : Furan and thiophene rings are crucial structural units in drug design, particularly in the modification of purine and pyrimidine nucleobases, nucleosides, and their analogues. These modifications aim to optimize antiviral, antitumor, antimycobacterial, and antiparkinsonian activities, showcasing the importance of furan derivatives in developing new therapeutic agents (Ostrowski, 2022).
Catalytic Conversion Processes
- Enhancing Selectivity and Conversion : The catalytic conversion of carbohydrates to furanic derivatives, such as HMF and furfural, presents a high interest due to their broad applications. The use of specific solvents like choline chloride has been studied for its ability to improve selectivity towards HMF by stabilizing effects and facilitating the conversion of highly concentrated feeds. This area investigates the optimization of reaction conditions to enhance the efficiency and selectivity of furan derivative production (Jérôme & Vigier, 2017).
Health Implications
- Health Benefits and Risks : Furan fatty acids have been researched for their health implications, including antioxidant and anti-inflammatory activities. However, their impact on diseases like diabetes and renal health remains controversial, indicating a need for further investigation to clarify their role in human health (Xu et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Furan derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It’s known that furan derivatives can influence pathways related to hormone secretion, energy metabolism, and nervous system function. The compound likely interacts with its targets, leading to changes in these pathways.
Biochemical Pathways
Furan derivatives are known to have a broad spectrum of biological activities , suggesting that this compound could affect multiple biochemical pathways
Pharmacokinetics
Furan derivatives are generally considered to be relatively stable and readily prepared , which could suggest favorable bioavailability for this compound.
Result of Action
Furan derivatives are known to exhibit a wide range of advantageous biological and pharmacological characteristics , suggesting that this compound may have similar effects.
Action Environment
The stability and reactivity of furan derivatives can be influenced by conditions such as temperature
Properties
IUPAC Name |
6-(furan-2-yl)-2-oxo-1H-pyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O4/c12-8(13)6-4-5(10-9(14)11-6)7-2-1-3-15-7/h1-4H,(H,12,13)(H,10,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRYFKAGDKXHBDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NC(=O)N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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